Cas no 898424-75-4 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
• CAS No: 898424-75-4
• MF: C₁₉H₃₁NO₃S
• MW: 353.519344568253
• CID: 5845672
• PubChem ID: 18573531
• Update Time: 2023-11-21

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-butyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• F2545-0032
• (3r,5r,7r)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)adamantane-1-carboxamide
• N-butyl-N-(1,1-dioxothiolan-3-yl)adamantane-1-carboxamide
• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
• 898424-75-4
• AKOS024659225

• Inchi： 1S/C19H31NO3S/c1-2-3-5-20(17-4-6-24(22,23)13-17)18(21)19-10-14-7-15(11-19)9-16(8-14)12-19/h14-17H,2-13H2,1H3
• InChI Key： JJJMVCKVALXZSZ-UHFFFAOYSA-N
• SMILES： C12(C(N(CCCC)C3CCS(=O)(=O)C3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 353.20246502g/mol
• Monoisotopic Mass: 353.20246502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 547.5±39.0 °C(Predicted)
• pka: -0.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes